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Compound of Interest

Compound Name: 3-Ethyl-3-oxetanemethanol

Cat. No.: B1294369 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 3-Ethyl-3-oxetanemethanol (CAS No. 3047-32-3), ensuring compliance and

minimizing environmental impact.

Immediate Safety and Hazard Information
3-Ethyl-3-oxetanemethanol is a combustible liquid that presents several health hazards.[1][2]

[3] It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2][3] Adherence to appropriate safety protocols is therefore critical.

Personal Protective Equipment (PPE): When handling this substance, the following PPE is

mandatory:

Eye Protection: Eyeshields or safety glasses.[4]

Hand Protection: Protective gloves.[1]

Skin Protection: Protective clothing.[1]

Respiratory Protection: Use only in well-ventilated areas.[1][3] For spill cleanup or in areas

with insufficient ventilation, a dust mask (type N95 or equivalent) or a self-contained

breathing apparatus may be necessary.
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Quantitative Data Summary
The following table summarizes key quantitative data for 3-Ethyl-3-oxetanemethanol, aiding

in its proper handling and storage.

Property Value Source

CAS Number 3047-32-3 [1][5]

Molecular Formula C₆H₁₂O₂ [1][5]

Molecular Weight 116.16 g/mol [5]

Density 1.019 g/mL at 25 °C

Boiling Point 96 °C at 4 mmHg

Flash Point
108.00 °C (226.4 °F) - closed

cup
[4]

Storage Class 10 - Combustible liquids [4]

Step-by-Step Disposal Protocol
Disposal of 3-Ethyl-3-oxetanemethanol must be conducted in a manner that ensures safety

and complies with local regulations. Do not discharge into sewer systems or contaminate water,

foodstuffs, or feed.[6]

Experimental Protocol: Waste Chemical Disposal

Containerization:

Place waste 3-Ethyl-3-oxetanemethanol into a suitable, clearly labeled, and closed

container.[1][2] This container should be reserved for hazardous chemical waste.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "3-Ethyl-3-
oxetanemethanol". Include the approximate quantity of waste.
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Storage:

Store the sealed waste container in a well-ventilated, cool, and dry designated hazardous

waste storage area.[1][2][3]

Keep the container tightly closed and stored in a locked-up location.[1][2][3]

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[2]

Arranging for Disposal:

Dispose of the contents and container through an authorized hazardous or special waste

collection point or a licensed chemical destruction plant.[1][6] This may involve controlled

incineration with flue gas scrubbing.[6]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Experimental Protocol: Spill Cleanup and Disposal

In the event of a spill, follow these procedures to safely clean and dispose of the material.

Immediate Response:

Clear the area of all personnel and move upwind of the spill.[1]

Ensure adequate ventilation.[6]

Alert the appropriate safety personnel or fire brigade and inform them of the location and

nature of the hazard.[1]

Containment:

Wearing the appropriate PPE, prevent further leakage or spillage if it is safe to do so.[1][6]

Contain the spill using inert materials such as sand, earth, or vermiculite.[1] Do not allow

the spillage to enter drains or water courses.[1]
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Cleanup:

Absorb the contained spill with sand, earth, inert material, or vermiculite.[1]

Carefully wipe up the absorbed material.[1]

Disposal of Cleanup Materials:

Place the contaminated absorbent material and any contaminated clothing into a suitable,

labeled container for waste disposal.[1]

Dispose of this container as hazardous waste, following the "Waste Chemical Disposal"

protocol above.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 3-
Ethyl-3-oxetanemethanol.
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Caption: Disposal workflow for 3-Ethyl-3-oxetanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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